Cas no 681808-60-6 (1-Butylcyclopropane-1-sulfonamide)

• Product Name: 1-Butylcyclopropane-1-sulfonamide
• CAS No: 681808-60-6
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 879883
• PubChem ID: 22499328
• Update Time: 2025-07-23

1-Butylcyclopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, 1-butyl- (9CI)
• FMNFLXZVZGRBPL-UHFFFAOYSA-N
• 1-butyl-cyclopropanesulfonic acid amide
• 1-Butylcyclopropane-1-sulfonamide
• A1-08891
• SCHEMBL4977195
• 681808-60-6

• Inchi： 1S/C7H15NO2S/c1-2-3-4-7(5-6-7)11(8,9)10/h2-6H2,1H3,(H2,8,9,10)
• InChI Key： FMNFLXZVZGRBPL-UHFFFAOYSA-N
• SMILES： S(C1(CCCC)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 177.082
• Monoisotopic Mass: 177.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• XLogP3: 1.1

Additional information on 1-Butylcyclopropane-1-sulfonamide

Introduction to 1-Butylcyclopropane-1-sulfonamide (CAS No. 681808-60-6) and Its Emerging Applications in Chemical Biology

The compound 1-Butylcyclopropane-1-sulfonamide (CAS No. 681808-60-6) represents a fascinating molecule with a unique structural framework that has garnered significant attention in the field of chemical biology. Its cyclopropane ring, a three-membered heterocycle, is known for its strained geometry, which can influence its biological activity and reactivity. The presence of a sulfonamide group further enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery and material science applications.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in developing novel therapeutic agents. The sulfonamide moiety is particularly recognized for its ability to modulate enzyme activity and interact with biological targets, including receptors and ion channels. In particular, the 1-Butylcyclopropane-1-sulfonamide structure has been explored for its potential in inhibiting various enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer.

The cyclopropane ring itself is a key feature that distinguishes this compound from other sulfonamides. The strain within the three-membered ring can lead to unique electronic and steric properties, which may be exploited to enhance binding affinity or selectivity against specific biological targets. This has prompted researchers to investigate its derivatives as potential leads for small-molecule drugs that could address unmet medical needs.

In the realm of chemical biology, the synthesis and characterization of 1-Butylcyclopropane-1-sulfonamide have opened new avenues for understanding how structural modifications can impact biological function. For instance, studies have shown that slight alterations in the substituents attached to the cyclopropane ring or the sulfonamide group can significantly alter the compound's pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.

One of the most promising applications of this compound is in the development of anti-inflammatory agents. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis, Crohn's disease, and even certain types of cancer. The sulfonamide group in 1-Butylcyclopropane-1-sulfonamide has been found to interact with key inflammatory mediators, such as COX-2 and LOX enzymes, suggesting its potential as a nonsteroidal anti-inflammatory drug (NSAID) alternative.

Furthermore, preliminary studies have explored its role in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The cyclopropane ring's ability to penetrate the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development. Researchers have hypothesized that 1-Butylcyclopropane-1-sulfonamide could modulate neurotransmitter release or inhibit neurotoxic enzymes associated with these conditions.

The compound's unique structural features also make it a valuable tool in material science applications. For example, its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems or as a component in advanced materials with specialized properties.

Recent synthetic methodologies have improved the accessibility of 1-Butylcyclopropane-1-sulfonamide, enabling larger-scale production for both research and commercial purposes. Advances in organometallic chemistry and transition-metal-catalyzed reactions have made it possible to construct the complex framework of this molecule with high efficiency and purity. These synthetic breakthroughs have accelerated its adoption in various research programs aimed at discovering novel bioactive compounds.

In conclusion, 1-Butylcyclopropane-1-sulfonamide (CAS No. 681808-60-6) stands out as a versatile compound with significant potential across multiple domains of chemical biology and material science. Its unique structural attributes—combining a strained cyclopropane ring with a pharmacologically relevant sulfonamide group—make it an attractive scaffold for drug discovery efforts targeting inflammation, neurodegeneration, and other critical health issues. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic investigations and industrial development.